Cas no 1807263-11-1 (Ethyl 4-bromo-2-fluoro-6-nitrobenzoate)

• Product Name: Ethyl 4-bromo-2-fluoro-6-nitrobenzoate
• CAS No: 1807263-11-1
• MF: C₉H₇BrFNO₄
• MW: 292.05858540535
• CID: 4970557
• Update Time: 2025-06-13

Ethyl 4-bromo-2-fluoro-6-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-2-fluoro-6-nitrobenzoate

• Inchi： 1S/C9H7BrFNO4/c1-2-16-9(13)8-6(11)3-5(10)4-7(8)12(14)15/h3-4H,2H2,1H3
• InChI Key： LBQWXUHOPHETTH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C(=O)OCC)=C(C=1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 283
• XLogP3: 2.8
• Topological Polar Surface Area: 72.1

Additional information on Ethyl 4-bromo-2-fluoro-6-nitrobenzoate

Comprehensive Overview of Ethyl 4-bromo-2-fluoro-6-nitrobenzoate (CAS No. 1807263-11-1)

Ethyl 4-bromo-2-fluoro-6-nitrobenzoate is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. With the CAS number 1807263-11-1, this ester derivative has garnered significant attention due to its unique structural properties and versatile applications. The compound features a benzene ring substituted with bromo, fluoro, and nitro functional groups, making it a valuable intermediate in synthetic chemistry. Researchers often explore its reactivity in cross-coupling reactions and nucleophilic substitutions, aligning with current trends in sustainable and efficient synthetic methodologies.

In recent years, the demand for halogenated aromatic compounds like Ethyl 4-bromo-2-fluoro-6-nitrobenzoate has surged, driven by their role in developing active pharmaceutical ingredients (APIs) and crop protection agents. The fluoro and nitro groups enhance the compound's electrophilic character, facilitating its use in drug discovery and material science. A common query among chemists is how to optimize the synthesis of this compound to improve yield and purity, reflecting the broader industry focus on green chemistry and process optimization.

The compound's spectroscopic properties, including NMR and IR data, are frequently discussed in academic forums, as they aid in structural elucidation and quality control. Additionally, its stability under various conditions is a topic of interest, particularly for researchers working on high-throughput screening and combinatorial chemistry. With the rise of AI-driven drug design, Ethyl 4-bromo-2-fluoro-6-nitrobenzoate has also been studied in silico to predict its reactivity and potential applications in medicinal chemistry.

From an industrial perspective, scalability is a critical consideration for CAS 1807263-11-1. Manufacturers are increasingly adopting continuous flow chemistry to produce such intermediates efficiently, reducing waste and energy consumption. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production). The compound's role in patented synthetic routes further underscores its commercial relevance, with several peer-reviewed publications highlighting its utility in multi-step syntheses.

In summary, Ethyl 4-bromo-2-fluoro-6-nitrobenzoate (CAS 1807263-11-1) exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and advanced materials, making it a compound of enduring interest. As research continues to evolve, this molecule will likely remain a focal point for advancements in synthetic methodology and industrial applications.